2-amino-N-(3,4-dichlorophenyl)pyridine-4-carboxamide
Overview
Description
2-Amino-N-(3,4-dichlorophenyl)pyridine-4-carboxamide, also known as 2-Amino-3,4-dichlorophenyl-pyridine-4-carboxamide (2-ADPCA), is an organic compound belonging to the pyridine carboxamides class. It is a white crystalline solid with a molar mass of 246.09 g/mol. 2-ADPCA has been used in scientific research as a substrate for a variety of enzymes, including cytochrome P450, and has been used to study the mechanism of action of various drugs.
Mechanism of Action
2-ADPCA is a substrate for cytochrome P450 enzymes, which are involved in the metabolism of drugs. When a drug is metabolized by cytochrome P450, the enzyme binds to the drug and catalyzes its breakdown into smaller, more easily excreted metabolites. This process is known as drug metabolism.
Biochemical and Physiological Effects
2-ADPCA has been used to study the effects of various drugs on the human body, including their effects on the cardiovascular system and the central nervous system. Studies have shown that 2-ADPCA can affect the activity of various enzymes involved in the metabolism of drugs, including cytochrome P450. Additionally, 2-ADPCA has been used to study the effects of various drugs on the liver, kidney, and other organs.
Advantages and Limitations for Lab Experiments
2-ADPCA has several advantages in laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized. Additionally, it is a relatively stable compound and can be stored for long periods of time. However, 2-ADPCA is not soluble in water, which can limit its use in some experiments.
Future Directions
Future research on 2-ADPCA could focus on its potential applications in drug development. Additionally, further research could focus on its potential use as a biomarker for drug metabolism and its potential use as a tool for studying the effects of drugs on the human body. Additionally, further research could focus on its potential use as a substrate for cytochrome P450 enzymes, which are involved in the metabolism of drugs. Finally, further research could focus on the effects of 2-ADPCA on other enzymes involved in drug metabolism, such as those involved in the metabolism of steroids.
Synthesis Methods
2-ADPCA can be synthesized through a reaction between 2-amino-3,4-dichlorobenzaldehyde and 4-aminopyridine. This reaction produces a Schiff base, which is then treated with acid to form the desired product, 2-ADPCA.
Scientific Research Applications
2-ADPCA has been used in scientific research to study the mechanism of action of various drugs and to study the role of cytochrome P450 in drug metabolism. It has also been used to study the effects of various drugs on the human body, including their effects on the cardiovascular system and the central nervous system. Additionally, 2-ADPCA has been used to study the effects of various drugs on the liver, kidney, and other organs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-N-(3,4-dichlorophenyl)pyridine-4-carboxamide involves the reaction of 3,4-dichloroisonicotinic acid with thionyl chloride to form 3,4-dichloro-2-pyridinecarbonyl chloride. This intermediate is then reacted with 2-aminopyridine to form the final product.", "Starting Materials": [ "3,4-dichloroisonicotinic acid", "thionyl chloride", "2-aminopyridine" ], "Reaction": [ "Step 1: 3,4-dichloroisonicotinic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 3,4-dichloro-2-pyridinecarbonyl chloride.", "Step 2: 2-aminopyridine is added to the reaction mixture and stirred at room temperature for several hours to form 2-amino-N-(3,4-dichlorophenyl)pyridine-4-carboxamide.", "Step 3: The product is isolated by filtration, washed with a suitable solvent such as ethanol or water, and dried under vacuum." ] } | |
CAS RN |
1274822-93-3 |
Product Name |
2-amino-N-(3,4-dichlorophenyl)pyridine-4-carboxamide |
Molecular Formula |
C12H9Cl2N3O |
Molecular Weight |
282.1 |
Purity |
95 |
Origin of Product |
United States |
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